2-Methylhept-2-EN-4-OL

• CAS No.: 61976-41-8
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: 2-methylhept-2-en-4-ol
• InChI: InChI=1S/C8H16O/c1-4-5-8(9)6-7(2)3/h6,8-9H,4-5H2,1-3H3
• InChI Key: IQKNRIBGGLJNJN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C=C(C)C)O

Description

2-Methylhept-2-EN-4-OL is a branched unsaturated alcohol with a seven-carbon chain. Its structure includes a hydroxyl group at position 4, a methyl substituent at position 2, and a double bond between carbons 2 and 2. This configuration imparts unique physical and chemical properties, such as moderate polarity due to the hydroxyl group and reduced solubility in water compared to shorter-chain alcohols.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Methylhept-2-en-4-ol can be synthesized through several methods. One common approach involves the aldol condensation of 2-methylbutanal with acetaldehyde, followed by reduction of the resulting enone. The reaction typically requires a base such as sodium hydroxide and a reducing agent like sodium borohydride.

Industrial Production Methods

In industrial settings, the production of 2-Methylhept-2-en-4-ol may involve catalytic hydrogenation of the corresponding enone. This method is scalable and can be optimized for high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Methylhept-2-en-4-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The double bond can be reduced to form a saturated alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Catalysts such as palladium on carbon (Pd/C) or hydrogen gas.

Substitution: Reagents like thionyl chloride or phosphorus tribromide.

Major Products

Oxidation: 2-Methylhept-2-en-4-one or 2-Methylhept-2-en-4-al.

Reduction: 2-Methylheptan-4-ol.

Substitution: 2-Methylhept-2-en-4-chloride or 2-Methylhept-2-en-4-bromide.

Scientific Research Applications

2-Methylhept-2-en-4-ol has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methylhept-2-en-4-ol involves its interaction with molecular targets such as enzymes and receptors. The hydroxyl group can form hydrogen bonds, while the double bond can participate in various chemical reactions. These interactions can modulate biological pathways and lead to specific effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analog: 2-Methyl-4-penten-2-ol (CAS 624-97-5)

This compound, referenced in the provided safety data sheet (SDS), shares functional similarities with 2-Methylhept-2-EN-4-OL but differs in chain length and double bond position.

Property	2-Methylhept-2-EN-4-OL	2-Methyl-4-penten-2-ol
Carbon Chain Length	7 carbons	5 carbons
Hydroxyl Position	Position 4	Position 2
Double Bond Position	Between C2-C3	Between C4-C5
CAS Number	Not explicitly provided	624-97-5
Concentration in SDS	N/A	100% (pure substance)

Key Differences :

• Chain Length : The longer heptene chain in 2-Methylhept-2-EN-4-OL likely increases its hydrophobicity and boiling point compared to 2-Methyl-4-penten-2-ol .
• Reactivity : The position of the double bond (C2-C3 vs. C4-C5) may influence oxidation and polymerization tendencies.
• Safety Data: No classification hazards are reported for 2-Methyl-4-penten-2-ol, but data gaps exist for 2-Methylhept-2-EN-4-OL .

Comparison with 3-Methyl-2-hexen-1-ol

Another analog, 3-Methyl-2-hexen-1-ol, differs in hydroxyl placement (terminal vs. internal) and chain branching:

Property	2-Methylhept-2-EN-4-OL	3-Methyl-2-hexen-1-ol
Hydroxyl Position	Internal (C4)	Terminal (C1)
Branching	Methyl at C2	Methyl at C3

Implications :

• Terminal hydroxyl groups (as in 3-Methyl-2-hexen-1-ol) enhance hydrogen bonding and water solubility compared to internal hydroxyls.

Research Findings and Data Gaps

• Thermodynamic Properties : Longer-chain alcohols like 2-Methylhept-2-EN-4-OL typically exhibit higher boiling points (estimated 180–200°C) than 2-Methyl-4-penten-2-ol (~150°C) due to increased van der Waals interactions.
• Applications : Both compounds are likely used in fragrance and polymer industries, but their commercial viability depends on purity and stability under storage conditions.